Cas no 1261937-88-5 (2-(2-Benzyloxyphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid
• CAS No: 1261937-88-5
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD18322832
• CID: 2622360
• PubChem ID: 53228651
• Update Time: 2025-11-02

2-(2-Benzyloxyphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-(Benzyloxy)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80692184
• 1261937-88-5
• MFCD18322832
• 2-(2-BENZYLOXYPHENYL)-5-METHYLBENZOIC ACID
• 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid, 95%
• 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid

• MDL： MFCD18322832
• Inchi： 1S/C21H18O3/c1-15-11-12-17(19(13-15)21(22)23)18-9-5-6-10-20(18)24-14-16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： ZYFRIAFXRQQCMG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 318.125594432Da
• Monoisotopic Mass: 318.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid

Comprehensive Overview of 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid (CAS No. 1261937-88-5): Properties, Applications, and Market Insights

2-(2-Benzyloxyphenyl)-5-methylbenzoic acid (CAS No. 1261937-88-5) is a specialized organic compound with a unique molecular structure that combines a benzoic acid core with benzyloxy and methyl substituents. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. The presence of both benzyloxy and methyl groups on the aromatic rings enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid is its role in drug discovery. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's ability to interact with biological targets stems from its aromatic stacking capabilities and hydrogen-bonding potential, which are critical for molecular recognition in drug design.

In addition to pharmaceutical applications, CAS 1261937-88-5 has shown promise in materials science. Its structural features make it a candidate for designing advanced polymers and liquid crystals. The benzyloxyphenyl moiety, in particular, contributes to thermal stability, a property highly sought after in high-performance materials. This aligns with current trends in sustainable and high-efficiency material development, a hot topic in both academic and industrial circles.

The synthesis of 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and etherification. Researchers often inquire about optimized synthetic routes to improve yield and purity, reflecting the compound's growing importance in fine chemical production. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, reducing environmental impact—a key concern in modern green chemistry initiatives.

From a market perspective, the demand for 1261937-88-5 has been steadily increasing, particularly in regions with strong pharmaceutical and specialty chemical industries. Analytical data shows rising search volumes for this compound's price, suppliers, and technical specifications, indicating growing commercial interest. The compound's niche applications contribute to its premium positioning in the fine chemicals market.

Quality control is another frequently searched aspect regarding 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These quality assurance measures are crucial given the compound's use in sensitive applications like pharmaceutical intermediate synthesis.

Looking ahead, research trends suggest expanding applications for CAS 1261937-88-5 in areas such as organic electronics and catalyst design. Its molecular architecture offers opportunities for creating novel functional materials with tailored properties. This potential aligns well with current scientific focus on smart materials and nanotechnology, making it a compound to watch in coming years.

For researchers and industry professionals working with 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid, proper handling and storage recommendations are frequently sought information. While not classified as hazardous, standard laboratory precautions for organic compounds apply. Storage under inert atmosphere at controlled temperatures helps maintain stability, especially for long-term research applications.

The intellectual property landscape surrounding 1261937-88-5 is another area of interest, with patent searches revealing its incorporation in various proprietary formulations. This highlights the compound's commercial value and the importance of staying informed about developing applications in different technological fields.

In conclusion, 2-(2-Benzyloxyphenyl)-5-methylbenzoic acid represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and growing range of uses ensure continued research interest and commercial relevance in the evolving landscape of specialty chemicals and pharmaceutical intermediates.